1-(2-Methylpropanoyl)piperidine-2-carboxylic acid
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Overview
Description
“1-(2-Methylpropanoyl)piperidine-2-carboxylic acid” is a chemical compound with the CAS Number: 1103336-91-9 . It has a molecular weight of 199.25 and its IUPAC name is 1-isobutyryl-2-piperidinecarboxylic acid .
Molecular Structure Analysis
The InChI code for “1-(2-Methylpropanoyl)piperidine-2-carboxylic acid” is 1S/C10H17NO3/c1-7(2)9(12)11-6-4-3-5-8(11)10(13)14/h7-8H,3-6H2,1-2H3,(H,13,14) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The predicted melting point is 114.54° C , and the predicted boiling point is approximately 381.8° C at 760 mmHg . The predicted density is approximately 1.1 g/cm^3 , and the predicted refractive index is n 20D 1.50 .Scientific Research Applications
- 1-(2-Methylpropanoyl)piperidine-2-carboxylic acid serves as a valuable building block in the synthesis of various pharmaceutical compounds. Researchers use it to create derivatives with potential therapeutic applications. Its piperidine ring and carboxylic acid functionality make it versatile for drug design .
- The carboxylic acid group in this compound allows for peptide bond formation. Scientists use it as a coupling agent in solid-phase peptide synthesis (SPPS) to create peptides and proteins. It facilitates the attachment of amino acids during chain elongation .
- Researchers explore the use of this compound in designing novel agrochemicals and pesticides. Its structural features can be modified to enhance herbicidal, fungicidal, or insecticidal properties .
- Piperidine derivatives often exhibit interesting pharmacological activities. Scientists investigate the potential of this compound as a ligand for specific receptors in the central nervous system. It could play a role in drug discovery for neurological disorders .
- The piperidine ring provides a scaffold for creating diverse molecules. Researchers use it as a starting material for the synthesis of natural products, bioactive compounds, and chemical probes. Its reactivity allows for functionalization at various positions .
- The chiral center in this compound makes it useful for resolving racemic mixtures. It can selectively react with enantiomers, leading to the separation of optically active compounds. Researchers employ it in asymmetric synthesis and chiral resolution processes .
Medicinal Chemistry and Drug Development
Peptide Synthesis
Agrochemicals and Pesticides
Neuroscience and Neuropharmacology
Organic Synthesis and Chemical Biology
Chiral Resolving Agent
Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These statements provide guidance on how to handle and store the compound safely .
properties
IUPAC Name |
1-(2-methylpropanoyl)piperidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-7(2)9(12)11-6-4-3-5-8(11)10(13)14/h7-8H,3-6H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQRWLGCCLNOSLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCCCC1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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